Cas no 922626-79-7 (2,6-difluoro-N-6-(methylsulfanyl)-1,3-benzothiazol-2-ylbenzamide)

• Product Name: 2,6-difluoro-N-6-(methylsulfanyl)-1,3-benzothiazol-2-ylbenzamide
• CAS No: 922626-79-7
• MF: C₁₅H₁₀F₂N₂OS₂
• MW: 336.379507541656
• CID: 5497596
• Update Time: 2025-05-23

2,6-difluoro-N-6-(methylsulfanyl)-1,3-benzothiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 2,6-difluoro-N-(6-methylsulfanyl-1,3-benzothiazol-2-yl)benzamide
• 2,6-difluoro-N-6-(methylsulfanyl)-1,3-benzothiazol-2-ylbenzamide

• Inchi： 1S/C15H10F2N2OS2/c1-21-8-5-6-11-12(7-8)22-15(18-11)19-14(20)13-9(16)3-2-4-10(13)17/h2-7H,1H3,(H,18,19,20)
• InChI Key： YHGNZYBKTKETHM-UHFFFAOYSA-N
• SMILES： C(NC1=NC2=CC=C(SC)C=C2S1)(=O)C1=C(F)C=CC=C1F

Additional information on 2,6-difluoro-N-6-(methylsulfanyl)-1,3-benzothiazol-2-ylbenzamide

Compound CAS No 922626-79-7: 2,6-Difluoro-N-6-(Methylsulfanyl)-1,3-Benzothiazol-2-ylbenzamide

The compound with CAS No 922626-79-7, known as 2,6-difluoro-N-6-(methylsulfanyl)-1,3-benzothiazol-2-ylbenzamide, is a highly specialized organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of benzothiazole derivatives, which have been extensively studied for their unique chemical properties and biological activities.

The structure of 2,6-difluoro-N-6-(methylsulfanyl)-1,3-benzothiazol-2-ylbenzamide consists of a benzothiazole ring system substituted with fluorine atoms at positions 2 and 6 and a methylsulfanyl group at position 6 of the benzamide moiety. The presence of these substituents significantly influences the compound's electronic properties, making it a promising candidate for applications in drug design and material science.

Recent studies have highlighted the importance of benzothiazole derivatives in the development of new pharmaceutical agents. For instance, researchers have explored the potential of benzothiazole-based compounds as inhibitors of various enzymes, including kinases and proteases. These findings suggest that 2,6-difluoro-N-6-(methylsulfanyl)-1,3-benzothiazol-2-ylbenzamide could play a role in the design of novel therapeutic agents targeting diseases such as cancer and inflammatory disorders.

In addition to its pharmaceutical applications, this compound has shown promise in the field of material science. The unique electronic properties of benzothiazole derivatives make them suitable for use in organic electronics, such as light-emitting diodes (LEDs) and photovoltaic devices. Recent advancements in synthetic methodologies have enabled the efficient synthesis of benzothiazole-based materials, further enhancing their potential for industrial applications.

The synthesis of 2,6-difluoro-N-6-(methylsulfanyl)-1,3-benzothiazol-2-ylbenzamide involves a multi-step process that includes nucleophilic substitution and condensation reactions. Researchers have optimized these steps to achieve high yields and purity levels, ensuring the compound's suitability for both laboratory and industrial use.

The biological activity of this compound has been extensively studied using various in vitro and in vivo models. Results from these studies indicate that benzothiazole derivatives exhibit potent anti-inflammatory and antioxidant properties, making them valuable candidates for drug development.

In conclusion, CAS No 922626-79-7: 2,6-difluoro-N-6-(methylsulfanyl)-1,3-benzothiazol-2-ylbenzamide represents a significant advancement in the field of organic chemistry. Its unique structure and properties make it a versatile compound with wide-ranging applications in pharmaceuticals, materials science, and beyond. As research continues to uncover new insights into its potential uses, this compound is poised to play a crucial role in driving innovation across multiple industries.